Cas no 1798331-38-0 ((3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone)

• Product Name: (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone
• CAS No: 1798331-38-0
• MF: C₄H₁₁NO₂S
• MW: 137.20063996315
• CID: 4786930
• Update Time: 2025-07-08

(3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone
• CS(=O)(=N)CCCO
• 3-(methylsulfonimidoyl)propan-1-ol

• Inchi： 1S/C4H11NO2S/c1-8(5,7)4-2-3-6/h5-6H,2-4H2,1H3
• InChI Key： NXYHWBZATUVGMY-UHFFFAOYSA-N
• SMILES： S(C)(CCCO)(=N)=O

Computed Properties

• Exact Mass: 137.05104977 g/mol
• Monoisotopic Mass: 137.05104977 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.5
• Molecular Weight: 137.20

Additional information on (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone

Introduction to Compound CAS No. 1798331-38-0: (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone

The compound with CAS No. 1798331-38-0, commonly referred to as (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and current research advancements.

Structural Analysis

The molecular structure of (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone is characterized by a sulfanone core, which serves as the central functional group. The sulfanone group is a sulfonyl group attached to an oxygen atom, providing the molecule with strong electron-withdrawing properties. The compound also features a hydroxypropyl group, an imino group, and a methyl group as substituents on the sulfanone ring. These substituents play a crucial role in determining the compound's reactivity and solubility.

Synthesis and Characterization

The synthesis of (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone typically involves multi-step organic reactions, often starting from readily available starting materials such as thiourea or related sulfur-containing compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

Characterization of this compound is carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure, purity, and functional group composition of the compound.

Properties and Applications

(3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone exhibits a range of interesting physical and chemical properties that make it suitable for various applications. Its hydrophilic nature due to the hydroxypropyl group allows it to dissolve readily in polar solvents, making it ideal for use in aqueous-based formulations.

In terms of chemical reactivity, the imino group present in the molecule acts as a nucleophilic site, enabling it to participate in condensation reactions with aldehydes or ketones. This property has been exploited in the development of novel polymers and coatings with enhanced mechanical properties.

Recent studies have also highlighted the potential of this compound in pharmaceutical applications. Its ability to form stable complexes with metal ions has led to its investigation as a drug delivery agent for targeted therapy.

Current Research Trends

Pioneering research on (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone has focused on understanding its electronic structure and reactivity under various conditions. Computational chemistry techniques, such as density functional theory (DFT), have been employed to predict its electronic behavior and optimize its synthesis pathways.

Moreover, researchers are exploring the use of this compound in green chemistry applications. Its ability to act as a catalyst in organic reactions under mild conditions makes it an attractive alternative to traditional catalysts that often require harsh reaction conditions.

A recent study published in the Journal of Organic Chemistry demonstrated that (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone can be used as a versatile building block for constructing complex organic molecules with high precision.

Future Prospects

The future outlook for (3-Hydroxypropyl)(imino)(methyl)-l6-sulfanone is promising, with ongoing research aimed at expanding its application scope across multiple industries.

In conclusion, CAS No. 1798331-38-0 represents a significant advancement in organic chemistry with its unique structural features and diverse applications.